Cas no 477187-53-4 ((2E)-3-(5-chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(5-chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 477187-53-4
• MF: C₂₀H₁₆ClN₃O₂S
• MW: 397.877942085266
• CID: 6535946
• Update Time: 2025-10-23

(2E)-3-(5-chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-((5-chloro-2-methoxyphenyl)amino)-2-(4-(4-methoxyphenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[[(5-chloro-2-methoxyphenyl)amino]methylene]-4-(4-methoxyphenyl)-

• Inchi： 1S/C20H16ClN3O2S/c1-25-16-6-3-13(4-7-16)18-12-27-20(24-18)14(10-22)11-23-17-9-15(21)5-8-19(17)26-2/h3-9,11-12,23H,1-2H3/b14-11+
• InChI Key： HKKFWAQJVVURBF-SDNWHVSQSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(OC)C=C2)=CS1)=C\NC1=CC(Cl)=CC=C1OC

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 567.6±60.0 °C(Predicted)
• pka: -1.26±0.10(Predicted)

Additional information on (2E)-3-(5-chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Introduction to (2E)-3-(5-Chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 477187-53-4)

(2E)-3-(5-Chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 477187-53-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound, particularly the presence of a chloro and methoxy substituent on the phenyl ring and the thiazole moiety, contribute to its enhanced biological activity and selectivity.

The CAS number 477187-53-4 serves as a unique identifier for this compound in chemical databases and literature, facilitating its precise reference and retrieval. The systematic name (2E)-3-(5-Chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile provides a detailed description of its molecular structure, which is crucial for understanding its chemical properties and potential applications.

Recent studies have highlighted the potential of (2E)-3-(5-Chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile in various therapeutic areas. One notable area of research is its anticancer activity. In vitro studies have shown that this compound exhibits potent cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Another promising application of (2E)-3-(5-Chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile is in the treatment of infectious diseases. Thiazoles are known for their broad-spectrum antimicrobial activity, and this compound has demonstrated significant activity against both Gram-positive and Gram-negative bacteria. Additionally, preliminary studies have suggested that it may have antiviral properties, making it a potential candidate for the development of new antiviral agents.

The pharmacokinetic properties of (2E)-3-(5-Chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's stability under physiological conditions and its ability to cross biological membranes are additional factors that contribute to its potential as a therapeutic agent.

In terms of safety and toxicity, initial assessments have indicated that (2E)-3-(5-Chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile has a favorable safety profile. However, further preclinical studies are necessary to fully evaluate its safety in animal models before proceeding to clinical trials. These studies will provide critical data on the compound's toxicity, metabolism, and potential side effects.

The development of (2E)-3-(5-Chloro-2-methoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-y lprop - 0 - enenitrile as a therapeutic agent is an ongoing process that involves collaboration between chemists, biologists, and pharmacologists. The synthesis of this compound typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques and analytical methods are employed to ensure the quality and consistency of the final product.

One of the key challenges in the development of (2E)-3-(5-Chloro - 0 - meth oxy phen yl )ami no - 0 - 0 - ( 0 - meth oxy phen yl ) - 0 - th iaz ol - 0 - yl prop - 0 - ene nitr ile is optimizing its pharmacological properties while minimizing potential side effects. This involves extensive structure/activity relationship (SAR) studies to identify the most effective structural modifications that enhance potency and selectivity while reducing toxicity.

Recent advances in computational chemistry have also played a crucial role in the development of (2E)-3-(5-Chloro - 0 - meth oxy phen yl )ami no - 0 - 0 - ( 0 - meth oxy phen yl ) - 0 - th iaz ol - 0 - yl prop - 0 - ene nitr ile. Molecular modeling and virtual screening techniques have been used to predict the binding affinity of this compound to various target proteins involved in disease pathways. These computational tools help guide experimental efforts by identifying promising lead compounds for further optimization.

In conclusion, (2E)-3-(5-Chloro - 0 - meth oxy phen yl )ami no - 0 - (4-m eth oxy phen yl ) - th iaz ol - yl prop ene nitr ile (CAS No. 477187 - 53 - ) represents a promising candidate for the development of new therapeutic agents due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its potential applications in cancer treatment, infectious diseases, and other areas of medicine. As more data becomes available from preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of drugs available for treating various diseases.